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Compound of Interest

Compound Name: ML67-33

Cat. No.: B609174 Get Quote

ML67-33 is a small molecule that has been identified as a selective activator of the

temperature- and mechano-sensitive K2P channels.[1] It is a dihydroacridine analog developed

through a combination of a yeast-based high-throughput screen and subsequent structure-

activity relationship studies.[1]

Mechanism of Action
ML67-33 exerts its activating effect on K2P channels through a novel mechanism. Biophysical

studies have shown that it reversibly increases channel currents by directly activating the

extracellular selectivity filter-based C-type gate.[1] This gate is a core component of the

channel's gating apparatus, where various modulatory inputs converge.[1] The action of ML67-
33 is independent of the C-terminal domain, which is another known regulatory site for these

channels.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b609174?utm_src=pdf-interest
https://www.benchchem.com/product/b609174?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747594/
https://www.benchchem.com/product/b609174?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747594/
https://www.benchchem.com/product/b609174?utm_src=pdf-body
https://www.benchchem.com/product/b609174?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/cb400289x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ML67-33

K2P Channel
(TREK-1, TREK-2, TRAAK)

Binds to

Extracellular
C-type Gate

Activates

K+ Efflux

Opens to allow

Membrane Hyperpolarization

Leads to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Screening

Readout

K+ uptake-deficient
yeast strain

Transformation

Plasmid with
K2P channel gene

Culture in
low K+ medium

Add small molecule
library

Incubation

Measure yeast growth
(e.g., OD or fluorescence)

Identify 'Hits'
(compounds that
increase growth)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Downstream Signaling

Mechanical Stimuli
(Shear stress, Stretch)

PIEZO1 Channel

Activates

Yoda1

Activates

GsMTx4

Inhibits

Ca2+ Influx

Mediates

MAPK/ERK
Pathway

Activates

PI3K/AKT/mTOR
Pathway

Activates

Hippo/YAP
Pathway

Activates

Cellular Responses
(Proliferation, Migration,

Gene Expression)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b609174?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b609174?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747594/
https://pubs.acs.org/doi/10.1021/cb400289x
https://www.benchchem.com/product/b609174#ml67-33-for-studying-mechanosensitive-ion-channels
https://www.benchchem.com/product/b609174#ml67-33-for-studying-mechanosensitive-ion-channels
https://www.benchchem.com/product/b609174#ml67-33-for-studying-mechanosensitive-ion-channels
https://www.benchchem.com/product/b609174#ml67-33-for-studying-mechanosensitive-ion-channels
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609174?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

